methyl 6-fluoro-5-formylpyridine-2-carboxylate
Overview
Description
Methyl 6-fluoro-5-formylpyridine-2-carboxylate (MFPC) is an organic compound that has a wide range of applications in the field of chemistry. It is a versatile building block for the synthesis of various compounds and can be used in a variety of different reactions. MFPC is a useful intermediate in the synthesis of fluorescent dyes, pharmaceuticals, and other organic compounds. The unique properties of MFPC make it an attractive and versatile compound for a variety of applications.
Mechanism of Action
Methyl 6-fluoro-5-formylpyridine-2-carboxylate has a unique mechanism of action that makes it an attractive and versatile compound for a variety of applications. The compound has a high reactivity towards nucleophiles, and this reactivity can be used for the synthesis of a variety of compounds. Additionally, the compound can be used as an intermediate in the synthesis of a wide variety of compounds.
Biochemical and Physiological Effects
methyl 6-fluoro-5-formylpyridine-2-carboxylate has been studied for its potential biochemical and physiological effects. Studies have shown that the compound has a variety of effects on cells, including the stimulation of cell growth, the inhibition of cell death, and the modulation of cell metabolism. Additionally, methyl 6-fluoro-5-formylpyridine-2-carboxylate has been shown to have a variety of anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
Methyl 6-fluoro-5-formylpyridine-2-carboxylate is a versatile compound that can be used in a variety of different lab experiments. The compound has a high reactivity towards nucleophiles, which makes it ideal for the synthesis of a variety of compounds. Additionally, the compound is relatively stable and can be stored for long periods of time without significant loss of activity. However, the compound is not suitable for use in biological systems due to its toxicity.
Future Directions
In the future, methyl 6-fluoro-5-formylpyridine-2-carboxylate may be used in a variety of applications, such as the development of new pharmaceuticals, the synthesis of fluorescent dyes, and the development of new materials. Additionally, the compound may be used to develop new methods for the synthesis of proteins, peptides, and other biomolecules. Additionally, the compound may be used in the development of new polymers and other materials. Finally, the compound may be used in the development of new diagnostic tools and treatments for various diseases.
Synthesis Methods
Methyl 6-fluoro-5-formylpyridine-2-carboxylate can be synthesized from the reaction of 6-fluoro-5-formylpyridine-2-carboxylic acid with dimethylformamide and triethylamine. The reaction is carried out at room temperature in anhydrous dimethylformamide. The reaction is complete in 24 hours and yields a product with a purity of 97%.
Scientific Research Applications
Methyl 6-fluoro-5-formylpyridine-2-carboxylate has been used in a variety of scientific research applications, including the synthesis of fluorescent dyes, pharmaceuticals, and other organic compounds. It has also been used in the synthesis of proteins, peptides, and other biomolecules. Additionally, methyl 6-fluoro-5-formylpyridine-2-carboxylate has been used in the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-fluoro-5-formylpyridine-2-carboxylate involves the introduction of a formyl group and a fluoro group onto a pyridine ring, followed by esterification with methanol at the carboxylic acid position.", "Starting Materials": [ "2-pyridinecarboxylic acid", "fluorine gas", "sodium hydride", "DMF (dimethylformamide)", "methyl alcohol", "acetic anhydride", "sulfuric acid" ], "Reaction": [ "Step 1: 2-pyridinecarboxylic acid is reacted with acetic anhydride and sulfuric acid to form 2-acetylpyridine.", "Step 2: 2-acetylpyridine is reacted with sodium hydride and fluorine gas to introduce a fluoro group at the 6-position of the pyridine ring, forming 6-fluoro-2-acetylpyridine.", "Step 3: 6-fluoro-2-acetylpyridine is reacted with DMF and sodium hydride to introduce a formyl group at the 5-position of the pyridine ring, forming methyl 6-fluoro-5-formylpyridine-2-carboxylate.", "Step 4: Methyl 6-fluoro-5-formylpyridine-2-carboxylate is esterified with methanol in the presence of sulfuric acid to form the final product, methyl 6-fluoro-5-formylpyridine-2-carboxylate." ] } | |
CAS RN |
1260664-15-0 |
Product Name |
methyl 6-fluoro-5-formylpyridine-2-carboxylate |
Molecular Formula |
C8H6FNO3 |
Molecular Weight |
183.1 |
Purity |
95 |
Origin of Product |
United States |
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